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Compound of Interest

Compound Name: MK-7145

cat. No.: B8288217

Technical Support Center: MK-7145

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of MK-7145. The
information is presented in a question-and-answer format to directly address potential issues
encountered during experimental workflows.

Frequently Asked Questions (FAQS)

Q1: What are the recommended long-term storage conditions for solid MK-7145?

For optimal stability, solid (powder) MK-7145 should be stored under controlled conditions to
prevent degradation. The recommended storage temperatures and durations are summarized

below.
Storage Condition Temperature Duration
Long-term -20°C 12 Months
Short-term 4°C 6 Months

Q2: How should | store MK-7145 once it is dissolved in a solvent?

Solutions of MK-7145 are more susceptible to degradation than the solid form. It is crucial to
store them at low temperatures and in appropriate solvents. DMSO is a common solvent for
initial stock solutions.
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Storage Condition Temperature Duration

In Solvent -80°C or -20°C 6 Months

To minimize degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into single-use volumes.

Q3: Can | store MK-7145 solutions at room temperature?

No, it is not recommended to store MK-7145 solutions at room temperature for extended
periods. While shipping may occur at ambient temperatures, long-term storage at room
temperature can lead to significant degradation, impacting the compound's potency and purity.

Q4: Is MK-7145 sensitive to light?

Yes, compounds with structures similar to MK-7145 can be susceptible to photodegradation.
Therefore, it is best practice to protect both solid MK-7145 and its solutions from light. Store in
amber vials or wrap containers with foil.

Troubleshooting Guides
Issue 1: Inconsistent or lower-than-expected results in biological assays.

This is a common issue that can often be attributed to compound degradation. Follow this
troubleshooting workflow to diagnose the problem.
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Gnconsistent/Low Activity Observed]

'

Check Storage Conditions of Stock Solutlon
(-80°C or -20°C, protected from light?)

Storage conditions incorrect

Storage conditions correct
or solution is old

Prepare Fresh Stock Solution from Solid Assess Purity OT Solid Compound
(e.g., via HPLC)

urity is questionable

[Assay Results Improved?] [Contact Supplier for Certificate of Analysis)

Yes No

YES: Original stock solution was degraded. NO: Issue may be with the assay protocol
Implement proper storage and handling. or other reagents.

Potential Degradation Pathways

T

( ) Oxidized Products ( )

Hydrolysis
(Acid/Base catalysis)

Photodegradation
(UV/Light Exposure)
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Gradient Elution:
10% B to 90% B over 20 min

(Hold at 90% B for 5 min)

(Return to 10% B and Equilibrate)

UV Detection

Click to download full resolution via product page

 To cite this document: BenchChem. [Best practices for long-term storage of MK-7145].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8288217#best-practices-for-long-term-storage-of-mk-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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